Cas no 2223053-49-2 (4-(4-Chlorophenyl)thiazole-5-boronic acid pinacol ester)

• Product Name: 4-(4-Chlorophenyl)thiazole-5-boronic acid pinacol ester
• CAS No: 2223053-49-2
• MF: C₁₅H₁₇BClNO₂S
• MW: 321.62998175621
• CID: 5144139
• Update Time: 2025-05-20

4-(4-Chlorophenyl)thiazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)thiazole-5-boronic acid pinacol ester
• Thiazole, 4-(4-chlorophenyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C15H17BClNO2S/c1-14(2)15(3,4)20-16(19-14)13-12(18-9-21-13)10-5-7-11(17)8-6-10/h5-9H,1-4H3
• InChI Key： HTBMYOFCTVDYLK-UHFFFAOYSA-N
• SMILES： S1C(B2OC(C)(C)C(C)(C)O2)=C(C2=CC=C(Cl)C=C2)N=C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 453.3±35.0 °C(Predicted)
• pka: 1.58±0.10(Predicted)

Additional information on 4-(4-Chlorophenyl)thiazole-5-boronic acid pinacol ester

Research Brief on 4-(4-Chlorophenyl)thiazole-5-boronic acid pinacol ester (CAS: 2223053-49-2)

The compound 4-(4-Chlorophenyl)thiazole-5-boronic acid pinacol ester (CAS: 2223053-49-2) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic acid ester derivative is a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals. Recent studies have explored its utility in the construction of complex heterocyclic scaffolds, which are prevalent in many FDA-approved drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-(4-Chlorophenyl)thiazole-5-boronic acid pinacol ester as a building block for the synthesis of novel kinase inhibitors. The study demonstrated that this compound could be efficiently coupled with various aryl halides to produce thiazole-containing analogs with potent inhibitory activity against tyrosine kinases. The researchers highlighted the compound's stability and reactivity under mild reaction conditions, making it a valuable tool for medicinal chemists.

Another significant application of this compound was reported in a 2022 ACS Chemical Biology paper, where it was used to develop fluorescent probes for imaging cellular processes. The boronic acid moiety of the compound was leveraged to target specific glycoproteins on cell surfaces, enabling real-time visualization of glycosylation dynamics. This study underscores the versatility of 4-(4-Chlorophenyl)thiazole-5-boronic acid pinacol ester in both therapeutic and diagnostic applications.

Recent advancements in synthetic methodologies have also improved the scalability and purity of this compound. A 2023 Organic Process Research & Development article detailed a streamlined synthesis route that reduces byproduct formation and enhances yield. This development is particularly relevant for industrial-scale production, where consistency and cost-effectiveness are critical.

In summary, 4-(4-Chlorophenyl)thiazole-5-boronic acid pinacol ester (CAS: 2223053-49-2) is emerging as a versatile and valuable reagent in chemical biology and drug discovery. Its applications span from the synthesis of kinase inhibitors to the development of imaging probes, supported by recent studies that highlight its reactivity, stability, and scalability. Future research is expected to further explore its potential in targeted drug delivery and other innovative therapeutic strategies.